1-acetyl-N,N-bis(butan-2-yl)azetidine-3-carboxamide
Overview
Description
Synthesis Analysis
Azetidines, which are four-membered nitrogen-containing heterocycles, can be synthesized through various methods. One method involves the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols . Another approach is the aza Paternò–Büchi reaction, a [2 + 2] photocycloaddition reaction between an imine and an alkene component .Chemical Reactions Analysis
Azetidines can participate in various chemical reactions. For instance, they can be used as building blocks for polyamines by anionic and cationic ring-opening polymerization . They can also undergo Suzuki-Miyaura-type cross-couplings with alkyl iodides and aryl organoborons .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-acetyl-N,N-bis(butan-2-yl)azetidine-3-carboxamide” are not explicitly available .Scientific Research Applications
Synthesis of Azetidines
Azetidines, including “1-acetyl-N,N-bis(butan-2-yl)azetidine-3-carboxamide”, are used in the synthesis of various organic compounds. They are particularly useful in the synthesis of 1,3-disubstituted azetidines, which can be accomplished via the alkylation of primary amines .
Polymerization
Azetidines can serve as building blocks for polyamines through anionic and cationic ring-opening polymerization . This process can lead to the creation of polymers with many important applications, such as antibacterial and antimicrobial coatings, CO2 adsorption, chelation and materials templating, and non-viral gene transfection .
Development of Green Plastics
There is ongoing research into the use of azetidines in the development of green plastics. For example, a project sanctioned by the Science and Engineering Research Board (SERB) is investigating the durability and fire performance of novel natural fiber reinforced composites added with nanofillers .
Environmental Science
In environmental science, azetidines could potentially be used in the development of materials for CO2 capture and storage . This could help address issues related to climate change and greenhouse gas emissions.
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-acetyl-N,N-di(butan-2-yl)azetidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O2/c1-6-10(3)16(11(4)7-2)14(18)13-8-15(9-13)12(5)17/h10-11,13H,6-9H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLSZSFDYQPGTJE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N(C(C)CC)C(=O)C1CN(C1)C(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-acetyl-N,N-di-sec-butylazetidine-3-carboxamide | |
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